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3-Nitro-2-butanol stability recommended
storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Nitro-2-butanol

CAS No.: 6270-16-2

Cat. No.: S1532745

Chemical Identification & Hazards

The table below summarizes the key identification and hazard information for 3-Nitro-2-butanol.

Property Description

CAS Number 6270-16-2 [1] [2] [3]

Molecular Formula CaHoNOs [1] [2] [3]

Molecular Weight 119.12 g/mol [1] [2] [3]

Physical Clear, slightly yellow liquid [3] [4] [5]

Description

Hazard Causes skin irritation, causes serious eye irritation, may cause respiratory
Classification irritation [1] [4]

Signal Word Warning [1] [4]

Storage & Handling Specifications
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Adhering to the following storage and handling protocols is crucial for laboratory safety.

Aspect Recommendation

General Condition Store in a cool, dry, well-ventilated area [1] [3].

Container Keep in a tightly closed container [1] [3].

Temperature Store in a cool place [1]. Maintain at ambient temperatures [6].

Incompatible Materials  Strong oxidizing agents, strong bases, acid chlories, acid anhydrides [1] [3]

[7].
Ignition Sources Keep away from heat, sparks, and open flames. No smoking [1] [3].

Handling Precautions Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.
Use only in a well-ventilated area. Wash hands thoroughly after handling [1]

3].

Personal Protective Wear safety glasses, protective gloves, and impervious clothing. Use
Equipment (PPE) respiratory protection if ventilation is inadequate [1] [3] [4].

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions [1] [3].

e Conditions to Avoid: Heat, flames, sparks, and incompatible materials [1] [3].

e Hazardous Decomposition Products: When heated, it decomposes to form carbon oxides and
nitrogen oxides (NOXx) [1] [3].

Experimental Handling Workflow

The following diagram outlines the key steps for safely setting up your experiment, from preparation to

cleanup.
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Q1: What should I do if I detect a pungent odor or notice fumes of 3-Nitro-2-butanol in the lab?

¢ Immediate Action: Evacuate the area and ensure adequate ventilation, for example, by working
within a certified fume hood. The vapors may cause respiratory irritation and can accumulate in low-
lying or confined areas [1] [3] [8].

Q2: The liquid has spilled on the bench. What is the correct cleanup procedure?

e Action: Wear appropriate PPE. Contain the spill using a non-combustible absorbent material like
vermiculite, sand, or diatomaceous earth. Place the absorbed material in a suitable container for
disposal according to local regulations. Do not allow the chemical to enter drains [1] [3] [6].

Q3: The chemical has been stored on a shelf near a strong acid. Is this acceptable?

e Assessment: This is not advisable. While 3-Nitro-2-butanol is generally stable, it is incompatible
with strong oxidizing agents and other specific materials. You should store it separately according to
the incompatibility table to prevent hazardous reactions [1] [3] [7].

Q4: After months of storage, the liquid appears darker yellow. Does this indicate decomposition?

e Assessment: A change in color could suggest instability or the beginning of decomposition. The pure
material is described as a clear, slightly yellow liquid [3] [5]. You should be cautious and consult your
institution's safety officer for disposal. Remember that thermal decomposition produces toxic gases
like nitrogen oxides [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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